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Compound of Interest

Compound Name: Prometon

Cat. No.: B051717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prometon is a non-selective triazine herbicide used to control a broad spectrum of annual and

perennial weeds and grasses. Its persistence in soil necessitates reliable and accurate

analytical methods to monitor its presence and concentration in environmental samples. These

application notes provide detailed protocols for the sampling of soil, preparation of samples,

and subsequent analysis of prometon residues using Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Soil Sampling Protocol
A representative soil sample is crucial for accurate analysis. The following protocol outlines the

recommended procedure for collecting soil samples for prometon analysis.

2.1. Materials

Stainless steel soil probe, auger, or spade

Plastic buckets

Re-sealable plastic bags

Permanent marker
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Cooler with ice packs

GPS device (optional, for recording sampling locations)

2.2. Sampling Procedure

Sampling Pattern: In the area of interest, follow a "W" or "zigzag" sampling pattern to ensure

the composite sample is representative of the entire plot.

Sample Collection: At each of 10-15 points along the chosen pattern, clear the surface of any

debris (e.g., leaves, rocks). Using a stainless steel tool, collect a soil core or slice to a depth

of 0-15 cm. For deeper contamination studies, separate samples can be taken at greater

depths.

Composite Sample: Place all collected soil cores in a clean plastic bucket and mix

thoroughly to create a single composite sample.

Sub-sampling: From the composite sample, take a sub-sample of approximately 500g and

place it in a labeled, re-sealable plastic bag.

Storage and Transport: Store the sample bag in a cooler with ice packs immediately after

collection to minimize degradation of prometon. Transport to the laboratory as soon as

possible. Samples should be stored at ≤4°C and protected from sunlight.

Sample Preparation
Proper sample preparation is essential to ensure a homogenous sample and efficient extraction

of prometon.

3.1. Materials

Drying oven

Mortar and pestle or mechanical grinder

2 mm mesh sieve

Analytical balance
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3.2. Preparation Protocol

Drying: Air-dry the soil sample at ambient temperature or in a drying oven at a temperature

not exceeding 40°C until a constant weight is achieved. Overheating can lead to the

degradation of prometon.

Grinding: Gently grind the dried soil sample using a mortar and pestle or a mechanical

grinder to break up aggregates.

Sieving: Pass the ground soil through a 2 mm mesh sieve to remove large particles and

ensure homogeneity.

Storage: Store the prepared soil sample in a labeled, airtight container in a cool, dark, and

dry place until extraction.

Prometon Extraction from Soil: QuEChERS Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

and effective technique for extracting pesticides from various matrices, including soil.[1] Both

the AOAC Official Method 2007.01 and the EN 15662 method are suitable.[1][2] The following

is a generalized protocol that can be adapted from these official methods.

4.1. Materials

50 mL polypropylene centrifuge tubes

Acetonitrile (ACN)

Reagent water

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl) or Sodium acetate (NaOAc)

Primary secondary amine (PSA) sorbent

Graphitized carbon black (GCB) or C18 sorbent (optional, for cleanup)
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Vortex mixer

Centrifuge

4.2. Extraction Protocol (based on AOAC Official Method 2007.01)

Weigh 10.0 ± 0.1 g of the prepared soil sample into a 50 mL centrifuge tube.

Add 10 mL of reagent water and vortex for 30 seconds to hydrate the soil.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaOAc).

Immediately cap the tube and shake vigorously for 1 minute.

Centrifuge the tube at ≥3000 rcf for 5 minutes.

4.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Take a 1 mL aliquot of the acetonitrile supernatant from the extraction step and transfer it to

a 2 mL micro-centrifuge tube containing d-SPE cleanup sorbents. A common combination for

soil is 150 mg MgSO₄ and 50 mg PSA. For soils with high organic matter content, GCB or

C18 may be added, but note that GCB can retain planar pesticides like triazines, so its use

should be validated.

Vortex the tube for 30 seconds.

Centrifuge at ≥5000 rcf for 2 minutes.

The resulting supernatant is ready for analysis by GC-MS or LC-MS/MS. The extract may be

filtered through a 0.22 µm syringe filter if necessary.

Instrumental Analysis
5.1. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
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GC-MS is a robust technique for the analysis of semi-volatile compounds like prometon.

Analysis is typically performed in Selected Ion Monitoring (SIM) mode to enhance sensitivity

and selectivity.

5.1.1. Suggested GC-MS Parameters

Parameter Setting

Gas Chromatograph

Column
DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness (or equivalent)

Injection Volume 1 µL

Inlet Temperature 250°C

Injection Mode Splitless

Carrier Gas Helium at a constant flow of 1.0 mL/min

Oven Program
Initial 70°C, hold 1 min, ramp to 280°C at

10°C/min, hold 5 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

MS Source Temperature 230°C

MS Quad Temperature 150°C

Acquisition Mode Selected Ion Monitoring (SIM)

Prometon (m/z)

Quantifier Ion
To be determined empirically, likely a prominent,

specific fragment

Qualifier Ion 1 To be determined empirically

Qualifier Ion 2 To be determined empirically
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Note: The specific quantifier and qualifier ions for prometon should be determined by

analyzing a standard solution in full scan mode and selecting abundant and specific ions from

its mass spectrum.

5.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS offers high sensitivity and specificity for the analysis of a wide range of pesticides,

including prometon. Analysis is performed in Multiple Reaction Monitoring (MRM) mode.

5.2.1. Suggested LC-MS/MS Parameters
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Parameter Setting

Liquid Chromatograph

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm particle size)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile or Methanol with 0.1% formic acid

Gradient
To be optimized, e.g., Start at 5% B, ramp to

95% B over 8 min, hold 2 min

Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage To be optimized (e.g., 3.5 kV)

Source Temperature To be optimized (e.g., 150°C)

Desolvation Temperature To be optimized (e.g., 400°C)

Acquisition Mode Multiple Reaction Monitoring (MRM)

Prometon Transitions

Precursor Ion (m/z) 226.2 (M+H)⁺

Quantifier Transition To be optimized (e.g., 226.2 > 184.2)

Qualifier Transition To be optimized (e.g., 226.2 > 142.1)

Collision Energy (eV) To be optimized for each transition

Note: MRM transitions and collision energies must be optimized for the specific instrument

being used by infusing a prometon standard.[3][4]
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Method Validation and Data Presentation
Method validation should be performed to ensure the reliability of the results. Key validation

parameters include linearity, limit of quantification (LOQ), accuracy (recovery), and precision

(relative standard deviation, RSD).[5]

6.1. Linearity A calibration curve should be prepared using matrix-matched standards over the

expected concentration range. A correlation coefficient (r²) of ≥0.99 is typically considered

acceptable.

6.2. Recovery and Precision Recovery and precision are determined by analyzing spiked blank

soil samples at multiple concentration levels (e.g., LOQ, 5x LOQ, and 10x LOQ). The

acceptable range for recovery is typically 70-120%, with an RSD of ≤20%.[5]

Table 1: Representative Method Validation Data for Prometon in Soil

Fortification Level (µg/kg) Mean Recovery (%) RSD (%)

10 (LOQ) 95 15

50 98 10

100 102 8

Table 2: Typical Analytical Performance Characteristics

Parameter GC-MS LC-MS/MS

LOQ (µg/kg) 10 5

Linearity (r²) >0.99 >0.995

Visualizations
7.1. Prometon's Mode of Action: Inhibition of Photosynthesis

Prometon acts by inhibiting photosynthesis at Photosystem II (PSII) in plants. It binds to the

D1 protein of the PSII complex, blocking the plastoquinone binding site. This disrupts the
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electron transport chain, halting ATP and NADPH production, which are essential for carbon

fixation, ultimately leading to plant death.
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Caption: Prometon inhibits photosynthesis by blocking electron transport at Photosystem II.

7.2. Experimental Workflow for Prometon Analysis in Soil

The overall workflow, from sample collection to final data analysis, is a multi-step process

requiring careful execution at each stage to ensure data quality.
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Caption: Workflow for the analysis of prometon in soil samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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